
1-Azido-2-bromoethane fluorescent dye
synthesis BDP R6G Azide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Azido-2-bromoethane

CAS No.: 19263-22-0

Cat. No.: S2994680

Get Quote

Commercially Available BDP R6G Building Blocks

While "1-Azido-2-bromoethane BDP R6G" is not listed, suppliers offer closely related BDP R6G dyes that

can be used in conjugation protocols. The key is to find a molecule that has the fluorophore (BDP R6G) and

a reactive azide group. The following table summarizes a directly relevant product.

Product
Name

Reactive
Group

CAS
Number

Molecular
Weight

Absorption/Emission Key Feature

BDP R6G
DBCO [1]

DBCO
(Strained

Alkyne)

Not
Provided

640.53 530 nm / 548 nm Reacts with azides
via copper-free click

chemistry.

BDP R6G
carboxylic
acid [2]

Carboxylic

Acid

174881-

57-3

340.13 530 nm / 548 nm Can be activated

for esterification or
converted to other

functional groups.

The BDP R6G DBCO is particularly useful. You can react it with any molecule containing an azide group. If

your target is to create a linker with a specific bromo-azide alkane, you could first synthesize "1-Azido-2-

bromoethane" separately and then conjugate it with the BDP R6G DBCO dye [1].
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Experimental Insights for Azide-Functionalized
Fluorophores

Although a direct protocol is not available, research demonstrates the synthesis of other azide-functionalized

bromoaryl fluorescent dyes. The methodologies can serve as a reference for your work with different core

structures.

One study details a multi-step synthesis to create azide-functionalized bromocarbaldehydes, which are used

as precursors for fluorophores. The general workflow for one such compound (azide-functionalized para-

bromobenzaldehyde) is summarized below [3].
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Synthesis of Azide-Functionalized Bromobenzaldehyde

4-Bromobenzaldehyde

Condensation & Oxidation
with 2-amino-2-methylpropan-1-ol / NBS

Directed Ortho-Metalation &
Formylation

TMPMgCl·LiCl / DMF

Rapid Work-up &
Reduction

NaBH₄

Azide Formation
DBU / Diphenylphosphoryl azide (DPPA)

Oxazoline Deprotection
N-methylation, reduction,

acidic hydrolysis

Azide-Functionalized
para-Bromobenzaldehyde (3)

Click to download full resolution via product page

For a fluorene-based azide-functionalized bromoaldehyde, the synthetic route involved bromination,

formylation, and functional group interconversion to introduce the azide, followed by deprotection [3]. After

synthesis, these azide-functionalized molecules can be conjugated to alkynes via copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC) to form fluorescent triazole conjugates [3] [4].
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Suggested Protocol Development Path

Given the available information, here is a recommended path to create your application notes:

Source the Fluorophore: Obtain BDP R6G DBCO [1] or BDP R6G carboxylic acid [2] as your

starting material. The DBCO derivative provides the most straightforward path for "click" conjugation
with an azide.

Synthesize the Azide Linker: Develop and optimize a separate, reliable synthesis for your desired
linker, 1-azido-2-bromoethane. You must consult specialized organic synthesis resources for this

specific compound.
Conjugation via Click Chemistry:

If using BDP R6G DBCO, it will react with your synthesized 1-azido-2-bromoethane in a
copper-free, strain-promoted azide-alkyne cycloaddition (SPAAC). This reaction is typically

carried out in an appropriate solvent (like DMSO or DMF) at room temperature or 37°C for
several hours [1].

If using BDP R6G carboxylic acid, you would first need to activate the carboxylic acid group
(e.g., using EDC/NHS) to conjugate it to an amine-containing molecule. This is a less direct

path to your target structure [2].
Purification and Characterization: Plan for purification (e.g., by column chromatography or

precipitation) and characterize the final product using techniques like `H NMR, HPLC-MS, and
absorption/fluorescence spectroscopy.

Key Application Context

The effort to create such a molecule is driven by its utility in biomedical research. Azide-functionalized dyes

are prized for bioorthogonal chemistry, allowing for specific labeling of biomolecules in live cells without

interfering with native biochemical processes [5] [4]. The BDP R6G fluorophore is an excellent choice due

to its high brightness and photostability, which are critical for advanced applications like super-resolution

imaging, drug delivery tracking, and the development of biosensors [6] [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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